[5-METHYL-4-(4-METHYLPHENYL)-3-THIENYL][4-(2-PYRIMIDINYL)PIPERAZINO]METHANONE

• IUPAC Name: [5-methyl-4-(4-methylphenyl)thiophen-3-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H22N4OS/c1-15-4-6-17(7-5-15)19-16(2)27-14-18(19)20(26)24-10-12-25(13-11-24)21-22-8-3-9-23-21/h3-9,14H,10-13H2,1-2H3
• InChI Key: ZVUSIZSOBKPUIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC=C2C(=O)N3CCN(CC3)C4=NC=CC=N4)C
• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol

Description

[5-METHYL-4-(4-METHYLPHENYL)-3-THIENYL][4-(2-PYRIMIDINYL)PIPERAZINO]METHANONE is a complex organic compound with a unique structure that includes a thienyl group, a pyrimidinyl group, and a piperazino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [5-METHYL-4-(4-METHYLPHENYL)-3-THIENYL][4-(2-PYRIMIDINYL)PIPERAZINO]METHANONE typically involves multiple steps, including the formation of the thienyl and pyrimidinyl groups, followed by their coupling with the piperazino group. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

[5-METHYL-4-(4-METHYLPHENYL)-3-THIENYL][4-(2-PYRIMIDINYL)PIPERAZINO]METHANONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.